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Compound of Interest

Compound Name:
5,5-Dimethyl-2-

oxocyclohexanecarbaldehyde

CAS No.: 77630-11-6

Cat. No.: B3025516

Get Quote

Executive Summary
This guide provides a technical analysis comparing 5,5-Dimethyl-2-
oxocyclohexanecarbaldehyde (Compound A) and Acetylacetone (Compound B). While both

serve as

-dicarbonyl synthons in organic synthesis, their reactivity profiles diverge significantly due to
cyclic constraints, electronic asymmetry, and the presence of a highly reactive formyl group in
Compound A.

This document is designed to assist medicinal chemists in selecting the appropriate building

block for heterocycle construction, specifically distinguishing between the formation of fused

tetrahydroindazoles (via Compound A) and monocyclic pyrazoles (via Compound B).

Structural & Electronic Profile
The fundamental difference lies in the topology and functional group identity. Compound A is a

cyclic
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-keto aldehyde, whereas Compound B is an acyclic

-diketone.

Feature
5,5-Dimethyl-2-
oxocyclohexanecarbaldeh
yde (A)

Acetylacetone (acac) (B)

CAS 77630-11-6 123-54-6

Structure Cyclic (Cyclohexane ring) Acyclic (Pentane chain)

Functional Groups Ketone + Aldehyde (Exocyclic) Ketone + Ketone (Symmetric)

Acidity (

)
~5.8 – 6.2 (High Acidity) 8.95 (Moderate Acidity)

Enol Stability
Dominant (Stabilized by fixed

s-cis geometry)

Equilibrium (Solvent

dependent)

Electrophilicity High (Aldehyde > Ketone) Moderate (Ketone)

Symmetry
Unsymmetrical (

)

Symmetrical (

in enol)

1.1 Tautomeric Equilibria
Compound A exists predominantly as the hydroxymethylene tautomer due to the relief of dipole

repulsion and favorable intramolecular H-bonding, which is geometrically constrained by the

ring. Acetylacetone exists in a dynamic equilibrium between the diketo and enol forms.
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Compound A: Cyclic Constraints

Compound B: Acyclic Freedom

Keto-Aldehyde Form
(Less Stable)

Hydroxymethylene Enol
(Dominant)

Fast Equilibrium

Diketo Form Enol Form
(Chekated)

Solvent Dependent

Click to download full resolution via product page

Figure 1: Tautomeric preferences. Compound A is chemically "locked" in its enol-like reactive

state compared to Acetylacetone.

Reactivity Analysis: Electrophilicity & Nucleophilicity[1]
2.1 The "Aldehyde Advantage"
The exocyclic formyl group in Compound A renders it significantly more electrophilic than

Acetylacetone.

Kinetic Control: Nucleophiles (amines, hydrazines) attack the formyl carbon of Compound A

orders of magnitude faster than the ketone carbonyls of Acetylacetone.

Regiocontrol: In Acetylacetone, both carbonyls are equivalent. In Compound A, the aldehyde

directs the initial attack, allowing for predictable regiochemistry when using substituted

dinucleophiles.

2.2 Knoevenagel & Condensation Potential
Compound A: Acts primarily as a C1-Electrophile. The aldehyde group condenses rapidly

with active methylene compounds. Conversely, the C1 position (between carbonyls) is highly

acidic, making it a potent nucleophile for alkylation, though the aldehyde reactivity often

dominates.
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Compound B: Acts as a C3-Nucleophile. The central methylene (C3) is the standard site for

alkylation or Knoevenagel condensation with external aldehydes.

Case Study: Heterocycle Synthesis
This is the most critical application for drug discovery. The choice of reagent dictates the

scaffold topology.

3.1 Reaction with Hydrazines[1][2][3][4][5]
From Acetylacetone: Yields 3,5-Dimethylpyrazole.[6] A monocyclic, planar aromatic system.

From Compound A: Yields Tetrahydroindazole. A fused 6,5-bicyclic system.[7][8] This

scaffold is crucial for conformationally restricted bioisosteres of indazoles.

3.2 Mechanism & Regioselectivity
When reacting with a substituted hydrazine (

):

Acetylacetone: Formation of 1-substituted-3,5-dimethylpyrazole. Due to symmetry, no

regioisomers are formed regarding the methyl groups.

Compound A: The unsubstituted nitrogen (

) typically attacks the most electrophilic aldehyde first. However, steric bulk on the hydrazine
can invert this. This leads to distinct 1-substituted vs. 2-substituted tetrahydroindazoles.
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Figure 2: Divergent synthesis pathways. Compound A yields fused bicyclic systems;

Acetylacetone yields monocycles.

Experimental Protocols
Protocol A: Synthesis of 5,5-Dimethyl-4,5,6,7-tetrahydro-2H-
indazole (Fused System)
Rationale: This protocol exploits the high electrophilicity of the formyl group in Compound A.

Acid catalysis is minimized to prevent polymerization of the sensitive aldehyde.

Preparation: Dissolve 5,5-dimethyl-2-oxocyclohexanecarbaldehyde (10 mmol, 1.54 g) in

Ethanol (20 mL).

Addition: Cool the solution to 0°C. Add Hydrazine Hydrate (11 mmol, 0.55 mL) dropwise over

10 minutes. Note: Exothermic reaction due to aldehyde reactivity.
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Reflux: Allow to warm to room temperature, then reflux for 2 hours. Monitor by TLC

(EtOAc:Hexane 1:1).

Workup: Concentrate under reduced pressure. The residue will likely solidify.[9] Recrystallize

from Ethanol/Water.

Validation:

NMR should show the disappearance of the aldehyde proton (~9-10 ppm) and the
appearance of the pyrazole C-H singlet (~7.3 ppm).

Protocol B: Synthesis of 3,5-Dimethylpyrazole (Monocyclic
System)
Rationale: Acetylacetone is less reactive than Compound A; slightly more vigorous conditions

or acid catalysis ensures complete conversion.

Preparation: Dissolve Acetylacetone (10 mmol, 1.00 g) in Ethanol (20 mL).

Addition: Add Hydrazine Hydrate (12 mmol, 0.60 mL) dropwise at room temperature.

Reaction: Stir at room temperature for 1 hour. The reaction is often spontaneous and

exothermic. If precipitation does not occur, reflux for 30 minutes.

Workup: Remove solvent in vacuo. Recrystallize the solid from water or ether/petroleum

ether.

Validation: Melting point 107-108°C.

Selection Guide: When to Use Which?
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Application Goal Recommended Reagent Reason

Fused Ring Systems Compound A

Creates the 4,5,6,7-

tetrahydroindazole core found

in many anti-inflammatory and

CNS-active agents.

Simple Pyrazole Linker Acetylacetone

Forms a standard 3,5-

dimethylpyrazole unit;

inexpensive and robust.

Regioselective Substitution Compound A

The electronic difference

between the aldehyde and

ketone allows for controlled

placement of N-substituents.

Metal Chelation Acetylacetone

Forms stable

complexes; Compound A is a

poorer chelator due to steric

bulk of the ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3025516/docs#comparative-reactivity-
guide-5-5-dimethyl-2-oxocyclohexanecarbaldehyde-vs-acetylacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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